Cas no 1241690-83-4 (N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide)

• Product Name: N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• CAS No: 1241690-83-4
• MF: C₁₉H₂₁ClN₄O₃S
• MW: 420.913041830063
• CID: 5941170
• PubChem ID: 8553820
• Update Time: 2025-06-11

N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• EN300-26602971
• Z31017447
• 1241690-83-4

• Inchi： 1S/C19H21ClN4O3S/c20-19-17(7-4-9-21-19)22-18(25)15-23-10-12-24(13-11-23)28(26,27)14-8-16-5-2-1-3-6-16/h1-9,14H,10-13,15H2,(H,22,25)/b14-8+
• InChI Key： KFSNXMRUGUZQBS-RIYZIHGNSA-N
• SMILES： ClC1C(=CC=CN=1)NC(CN1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 420.1022894g/mol
• Monoisotopic Mass: 420.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91Ų

Additional information on N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide

Introduction to N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide and Its Significance in Modern Medicinal Chemistry

N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide, with a CAS number of 1241690-83-4, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of such molecules are pivotal in the development of novel pharmaceutical agents that target various biological pathways.

The core structure of N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide incorporates a pyridine ring substituted at the 3-position with a chlorine atom, which is a common motif in bioactive molecules. This substitution enhances the lipophilicity and binding affinity of the compound, making it an attractive candidate for drug design. Additionally, the presence of a piperazine ring linked to a phenylethene sulfonamide moiety introduces further complexity, which can modulate interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate neurotransmitter systems. The piperazine scaffold in N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors. Specifically, the sulfonamide group can serve as a pharmacophore for targeting serotonergic and dopaminergic pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework of the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products, ensuring that the desired structure is obtained.

One of the most compelling aspects of N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide is its potential as a lead compound for further drug development. Preclinical studies have demonstrated its efficacy in animal models of neurological disorders, suggesting that it may have therapeutic benefits in humans. These studies often involve behavioral assays and neurochemical analyses to evaluate the compound's effects on neurotransmitter release and receptor occupancy.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its potential as a drug candidate. Computational modeling techniques, including molecular docking and dynamic simulations, are used to predict how the molecule will interact with biological targets and undergo metabolic transformations. These insights help guide optimization efforts to enhance its pharmacological profile.

In conclusion, N-(2-chloropyridin-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential therapeutic applications make it an attractive target for research aimed at treating neurological and psychiatric disorders. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel pharmaceuticals.